Cas no 53859-12-4 (3-O-alpha-L-Rhamnoside,5-O-beta-D-glucopyranoside-Cyanidin)

• Product Name: 3-O-alpha-L-Rhamnoside,5-O-beta-D-glucopyranoside-Cyanidin
• CAS No: 53859-12-4
• MF: C₂₇H₃₁O₁₅
• MW: 595.526049852371
• CID: 2020508
• PubChem ID: 131752266
• Update Time: 2025-04-21

3-O-alpha-L-Rhamnoside,5-O-beta-D-glucopyranoside-Cyanidin Chemical and Physical Properties

Names and Identifiers

• 3-O-alpha-L-Rhamnoside,5-O-beta-D-glucopyranoside-Cyanidin
• 1-Benzopyrylium, 3-[(6-deoxy-α-L-mannopyranosyl)oxy]-2-(3,4-dihydroxyphenyl)-5-(β-D-glucopyranosyloxy)-7-hydroxy-, chloride (1:1)

• Inchi： 1S/C27H30O15/c1-9-19(32)21(34)23(36)26(38-9)41-17-7-12-15(39-25(17)10-2-3-13(30)14(31)4-10)5-11(29)6-16(12)40-27-24(37)22(35)20(33)18(8-28)42-27/h2-7,9,18-24,26-28,32-37H,8H2,1H3,(H2-,29,30,31)/p+1
• InChI Key： MVXCPXSXBRABAU-UHFFFAOYSA-O
• SMILES： O1C(C(C(C(C1CO)O)O)O)OC1=CC(=CC2=C1C=C(C(C1C=CC(=C(C=1)O)O)=[O+]2)OC1C(C(C(C(C)O1)O)O)O)O

Computed Properties

• Exact Mass: 595.16629528g/mol
• Monoisotopic Mass: 595.16629528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 883
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 240Ų
• XLogP3: -1.251

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides